3-(4-Nitro-2-methylphenylamino)propane-1,2-diol

• Molecular Formula: C10H14N2O4
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 3-(2-methyl-4-nitroanilino)propane-1,2-diol
• InChI: InChI=1S/C10H14N2O4/c1-7-4-8(12(15)16)2-3-10(7)11-5-9(14)6-13/h2-4,9,11,13-14H,5-6H2,1H3
• InChI Key: YBJXDGKXIDLFPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NCC(CO)O

Description

3-(4-Nitro-2-methylphenylamino)propane-1,2-diol is a useful research compound. Its molecular formula is C10H14N2O4 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g of 2-fluoro-5-nitrotoluene were added to a solution of 20 ml of N-methylpyrrolidinone, 1.4 g of 2,3-dihydroxy-1-propylamine, and 2.14 g of K2CO3. The reaction medium was heated at 60° C. for 15 hours and, after cooling to room temperature, was poured into a water/ice mixture. A yellow precipitate formed, which was filtered off, reslurried in water and then dried over P2O5. 2 g of 3-(4-nitro-2-methylphenylamino)propane-1,2-diol (7) were obtained.